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Compound of Interest

Compound Name: 5-propoxy-1H-indole
CAS No.: 147405-80-9
Cat. No.: B185854
Get Quote
. J

Executive Summary & Chemical Profile

This guide provides an authoritative workflow for the safe handling and disposal of 5-propoxy-
1H-indole. As a substituted indole derivative, this compound is frequently used as a
pharmacophore in drug discovery. While not classified as a Category 1 Acute Toxin, its
lipophilic nature and indole core require specific oxidation protocols during disposal to prevent
environmental bioaccumulation.

Operational Directive: Treat as Hazardous Organic Waste. Do not dispose of down the drain.
Incineration via an approved TSDF (Treatment, Storage, and Disposal Facility) is the only
validated disposal method.

Chemical Identity & Properties
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Parameter

Data

Operational Implication

Chemical Name

5-Propoxy-1H-indole

Primary label identifier

Structure

Indole ring w/ propoxy group at
C5

Lipophilic; prone to oxidation

Physical State

Solid (typically off-white/brown

powder)

Dust inhalation hazard

DMSO, Methanol, Ethyl

Use organic solvent for

Solubility
Acetate cleanup
. ) ) N Store/Dispose in amber
Stability Light & Air Sensitive )
containers
o Incompatible with Strong CRITICAL: Do not mix with
Reactivity

Oxidizers

Nitric Acid/Peroxides in waste

Hazard Assessment (GHS Classification)

Effective disposal begins with accurate hazard identification. Based on the structural activity

relationship (SAR) of 5-alkoxyindoles, the following GHS classifications apply.

 Signal Word:WARNING

e H315: Causes skin irritation.[1][2][3][4]

e H319: Causes serious eye irritation.[1][3][4][5][6]

o H335: May cause respiratory irritation.[1][2][3][4][6]

e H411: Toxic to aquatic life with long-lasting effects (Precautionary assignment for lipophilic

indoles).

The "Why" Behind the Protocol: Indoles can undergo oxidative polymerization. While 5-

propoxy-1H-indole is not spontaneously combustible, mixing it with strong oxidizers (e.g.,

concentrated
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) in a waste container can generate exothermic reactions, leading to container pressurization or
rupture.

Waste Segregation Strategy

Proper segregation is the primary defense against laboratory accidents. You must separate this
compound from incompatible streams immediately upon generation.

Visualization: Waste Stream Logic

The following decision tree illustrates the required segregation logic for 5-propoxy-1H-indole.
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Waste Generation:
5-Propoxy-1H-Indole

Physical State?

Pure Compound |Dissolved Trace

Contaminated Debris

Solid / Powder Solution / Mother Liguor (Gloves, Weigh Boats)

i

Solvent Type?

Container: Wide-Mouth HDPE
Label: 'Hazardous Waste - Solid Toxic'

Container: Clear Poly Bag

Contains Halogens Double Bagged

Combustible Only

Halogenated Non-Halogenated
(DCM, Chloroform) (DMSO, MeOH, EtOAc)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-propoxy-1H-indole waste streams to ensure
compatibility and regulatory compliance.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: Expired shelf-life inventory or excess solid from synthesis.
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e PPE Requirement: Nitrile gloves (double gloving recommended due to lipophilicity), lab coat,
safety glasses. Use a powder hood to prevent inhalation.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Transfer: Carefully transfer the solid into the container. Do not sweep dust into the general
trash.

» Labeling: Affix a hazardous waste tag immediately.
o Constituents: "5-Propoxy-1H-indole, 100%"
o Hazard Checkbox: Toxic, Irritant.[2][3][4][5][6]

o Storage: Screw the lid tight. Store in the Satellite Accumulation Area (SAA) away from
oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures/HPLC
Waste)

Scenario: Mother liquors containing 5-propoxy-1H-indole dissolved in organic solvents.

o Compatibility Check: Ensure the waste stream does not contain oxidizing acids (Nitric,
Chromic) or active peroxides.

¢ Solvent Segregation:
o If dissolved in DCM/Chloroform

Pour into Halogenated Waste.

o If dissolved in Methanol/DMSO/Ethyl Acetate
Pour into Non-Halogenated (Combustible) Waste.

e Rinsing: Rinse the original flask with a minimal amount of compatible solvent (e.g., acetone)
and add the rinsate to the waste container.
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o Closure: Cap the carboy immediately after use to prevent volatile emissions (EPA
requirement).

Protocol C: Empty Containers & Debris

Scenario: Vials with residual dust, contaminated weigh boats, and gloves.

o "Empty" Definition: A container is considered "RCRA Empty" if less than 3% of the weight
remains (for containers <119 gallons).

» Triple Rinse: If the container held pure compound, triple rinse with a solvent
(acetone/ethanol) and pour rinsate into the Liquid Waste stream.

» Defacement: Deface the original label.

» Disposal: Place the rinsed container and contaminated gloves into the Solid Hazardous
Waste bin (or "Chemically Contaminated Debris" bin). Do not place in regular trash.

Emergency Procedures: Spills
In the event of a spill outside of a containment hood:

e Evacuate & Ventilate: If the spill is significant (>5g solid or >100mL solution) and dust/vapors
are present, evacuate the immediate area.

o PPE: Don appropriate PPE including a fit-tested N95 or half-mask respirator if dust is
airborne.

¢ Containment:

o Solid: Cover with wet paper towels (dampened with water or PEG-400) to prevent dust
generation. Scoop into a waste jar.

o Liquid: Surround with absorbent pads or vermiculite.

o Decontamination: Scrub the surface with a soap/water solution followed by an ethanol wipe.
The indole moiety is lipophilic; water alone will not effectively remove residues.
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Regulatory Framework & Compliance

This protocol adheres to the following regulatory standards:

o USA (EPA/RCRA): 40 CFR 261. While 5-propoxy-1H-indole is not explicitly "P" or "U"
listed, it exhibits characteristics of toxicity and must be managed as hazardous waste.

o Disposal Method: High-temperature incineration is required to ensure complete thermal
destruction of the nitrogen-containing heterocycle, preventing the formation of toxic
byproducts.

Visualization: The Disposal Lifecycle

Incineration Facility
(Final Destruction)

Cradle-to-Grave Tracking

Lab Bench Daily Transfer Satellite ion When Fu Central Waste Manifest Sign-off Licensed Hauler
(Generation) Area (SAA) Storage (90-Day) (DOT Regulated)

Click to download full resolution via product page
Figure 2: The "Cradle-to-Grave" tracking lifecycle for hazardous organic waste.
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(Note: Specific SDS for 5-propoxy-1H-indole should be requested directly from the synthesis
vendor if not available in public databases, but the analogous indole protocols provided above

are chemically sound for safety planning.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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